Cas no 2137648-48-5 (2-(Oxolan-3-yl)ethane-1-sulfonyl fluoride)

• Product Name: 2-(Oxolan-3-yl)ethane-1-sulfonyl fluoride
• CAS No: 2137648-48-5
• MF: C₆H₁₁FO₃S
• MW: 182.213144540787
• CID: 6459422
• PubChem ID: 165863016
• Update Time: 2025-10-05

2-(Oxolan-3-yl)ethane-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 2-(oxolan-3-yl)ethane-1-sulfonyl fluoride
• EN300-728412
• 2137648-48-5
• 2-(Oxolan-3-yl)ethane-1-sulfonyl fluoride

• Inchi： 1S/C6H11FO3S/c7-11(8,9)4-2-6-1-3-10-5-6/h6H,1-5H2
• InChI Key： GDNQEHCDIRCIEU-UHFFFAOYSA-N
• SMILES： S(CCC1COCC1)(=O)(=O)F

Computed Properties

• Exact Mass: 182.04129354g/mol
• Monoisotopic Mass: 182.04129354g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 51.8Ų

Additional information on 2-(Oxolan-3-yl)ethane-1-sulfonyl fluoride

Exploring the Versatile Applications of 2-(Oxolan-3-yl)ethane-1-sulfonyl fluoride (CAS No. 2137648-48-5) in Modern Chemistry

In the rapidly evolving field of chemical research, 2-(Oxolan-3-yl)ethane-1-sulfonyl fluoride (CAS No. 2137648-48-5) has emerged as a compound of significant interest. This sulfonyl fluoride derivative, characterized by its unique oxolane (tetrahydrofuran) ring and sulfonyl fluoride functional group, offers a wide range of applications in medicinal chemistry, materials science, and bioconjugation. Its molecular structure, combining a polar sulfonyl fluoride with a cyclic ether moiety, makes it a valuable building block for click chemistry and proteome profiling.

One of the most compelling aspects of 2-(Oxolan-3-yl)ethane-1-sulfonyl fluoride is its role in covalent inhibitor design. With the growing demand for targeted therapies, researchers are increasingly focusing on covalent inhibitors that form irreversible bonds with specific proteins. The sulfonyl fluoride group in this compound reacts selectively with nucleophilic amino acids, such as serine and tyrosine, making it a promising candidate for enzyme inhibition and drug discovery. Recent studies highlight its potential in developing therapies for conditions like cancer and neurodegenerative diseases.

Another area where 2-(Oxolan-3-yl)ethane-1-sulfonyl fluoride shines is in chemical biology. The compound’s ability to label proteins efficiently has made it a favorite tool for activity-based protein profiling (ABPP). This technique allows scientists to map enzyme activities in complex biological systems, providing insights into disease mechanisms. The oxolane ring enhances the compound’s solubility, ensuring better performance in aqueous environments—a critical factor for bioorthogonal chemistry applications.

The synthesis and optimization of 2-(Oxolan-3-yl)ethane-1-sulfonyl fluoride have also attracted attention in materials science. Its sulfonyl fluoride group can participate in polymerization reactions, enabling the creation of novel polymeric materials with tailored properties. Researchers are exploring its use in smart coatings and self-healing materials, where its reactivity can be harnessed to develop advanced functional surfaces. The compound’s stability under physiological conditions further broadens its applicability in biomaterials engineering.

From an industrial perspective, the scalability of 2-(Oxolan-3-yl)ethane-1-sulfonyl fluoride production is a topic of keen interest. As demand grows for high-performance chemicals, manufacturers are investing in efficient synthetic routes to ensure consistent quality and yield. Innovations in green chemistry are also being applied to minimize environmental impact during production, aligning with global sustainability goals. This compound’s versatility makes it a standout choice for companies looking to innovate in specialty chemicals.

In the context of AI-driven drug discovery, 2-(Oxolan-3-yl)ethane-1-sulfonyl fluoride is gaining traction as a key player. Machine learning models are being trained to predict its interactions with biological targets, accelerating the identification of new therapeutic candidates. The compound’s well-defined reactivity profile makes it an ideal subject for computational chemistry studies, bridging the gap between theoretical predictions and experimental validation.

Looking ahead, the future of 2-(Oxolan-3-yl)ethane-1-sulfonyl fluoride appears bright. Its multifaceted applications—from precision medicine to advanced materials—underscore its importance in modern science. As research continues to uncover new uses for this compound, it is poised to become a cornerstone in both academic and industrial settings. For chemists and researchers alike, understanding its properties and potential is essential for driving innovation in the years to come.